Cas no 45629-00-3 (fosfomycin)

• Product Name: fosfomycin
• CAS No: 45629-00-3
• MF: C₃H₇O₄P
• MW: 138.059042215347
• CID: 929984
• PubChem ID: 3417
• Update Time: 2025-04-19

fosfomycin Chemical and Physical Properties

Names and Identifiers

• fosfomycin
• Phosphonic acid, (3-methyloxiranyl)-, (2R-trans)-
• BSPBio_003111
• Spectrum2_000686
• 1,2-EPOXYPROPYLPHOSPHONIC ACID
• [[2S,3R,(+)]-3-Methyloxiran-2-yl]phosphonic acid
• DTXSID30860295
• Spectrum4_000160
• NINDS_000933
• MK-0955 (sodium)
• KBio2_004481
• DivK1c_000933
• 45629-00-3
• CHEMBL1555455
• Spectrum_001433
• IDI1_000933
• KBio2_001913
• Spectrum3_001496
• Phosphonic acid, (1,2-epoxypropyl)-, (+-)-
• SPBio_000811
• Hydrogen (2R,3S)-3-methyloxiran-2-ylphosphonic acid
• KBioSS_001913
• (3-Methyloxiran-2-yl)phosphonic acid
• KBio1_000933
• 23112-90-5
• KBio3_002611
• NCI60_000816
• KBioGR_000640
• SCHEMBL989825
• EN300-7598245
• ffm
• P-(3-Methyl-2-oxiranyl)phosphonic acid
• Spectrum5_001206
• KBio2_007049
• STL483424
• Lopac0_000959

• Inchi： 1S/C3H7O4P/c1-2-3(7-2)8(4,5)6/h2-3H,1H3,(H2,4,5,6)
• InChI Key： YMDXZJFXQJVXBF-UHFFFAOYSA-N
• SMILES： P(C1C(C)O1)(=O)(O)O

Computed Properties

• Exact Mass: 138.00819570g/mol
• Monoisotopic Mass: 138.00819570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 70.1Ų

fosfomycin Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature